Cas no 240423-74-9 ((1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate)

• Product Name: (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate
• CAS No: 240423-74-9
• MF: C₂₇H₃₁NO₄S
• MW: 465.604346513748
• MDL: MFCD02093424
• CID: 245627
• PubChem ID: 87562982
• Update Time: 2025-07-14

(1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(1S,2R)-2-(acetyloxy)-1-methyl-2-phenylethyl]-2,4,6-trimethyl-N-(phenylmethyl)-
• Acetic acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester [Reagent for double aldol reaction]
• [(1R,2S)-2-[benzyl-(2,4,6-trimethylphenyl)sulfonylamino]-1-phenylpropyl] acetate
• Benzenesulfonamide,N-[(1S,2R)-2-(acetyloxy)-1-methyl-2-phenylethyl]-2,4,6-trimethyl-N-(phenylm...
• (1R,2S)-N-Benzyl-N-(mesitylenesulfonyl)-O-acetylnorephedrine
• Acetic acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester
• (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Acetate
• (1R,2S)-2-[Benzyl(2,4,6-trimethylbenzene-1-sulfonyl)amino]-1-phenylpropyl acetate
• DTXSID00659850
• [(1R, 2S)-2-[benzyl-(2, 4, 6-trimethylphenyl)sulfonylamino]-1-phenylpropyl] acetate
• Acetic-acid (1R,2S)-2-[N-benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl ester
• (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropyl acetate
• 240423-74-9
• J-015330
• MFCD02093424
• T70621
• A1534
• (1R,2S)-2-(N-benzyl-2,4,6-trimethylbenzenesulfonamido)-1-phenylpropyl acetate
• MCELVTKIIIBSDU-NVQXNPDNSA-N
• (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate

• MDL： MFCD02093424
• Inchi： 1S/C27H31NO4S/c1-19-16-20(2)27(21(3)17-19)33(30,31)28(18-24-12-8-6-9-13-24)22(4)26(32-23(5)29)25-14-10-7-11-15-25/h6-17,22,26H,18H2,1-5H3/t22-,26-/m0/s1
• InChI Key： MCELVTKIIIBSDU-NVQXNPDNSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N(CC1C=CC=CC=1)[C@@H](C)[C@@H](C1C=CC=CC=1)OC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 465.19700
• Monoisotopic Mass: 465.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: White white crystal powder
• Density: 1.176±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119.0 to 122.0 deg-C
• Boiling Point: 605.617°C at 760 mmHg
• Flash Point: 320.066°C
• Refractive Index: 1.583
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 72.06000
• LogP: 6.57640
• Solubility: Not determined

Additional information on (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate

(1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate (CAS No. 240423-74-9): A Comprehensive Overview

(1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate (CAS No. 240423-74-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular structure of (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate is notable for its chiral centers and functional groups. The presence of a benzyl group, a sulfonylamino moiety, and an acetate ester contributes to its chemical stability and reactivity. The chiral centers at the 1R and 2S positions are crucial for its biological activity and selectivity. These structural elements make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The sulfonylamino group plays a key role in these mechanisms by modulating specific signaling pathways.

In addition to its neuroprotective properties, (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate has shown promise in cancer research. A research team from the University of California reported that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific enzymes involved in cell proliferation and survival pathways. This selective toxicity makes it a potential lead compound for developing novel anticancer agents.

The synthesis of (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of (1R,2S)-1-amino-3-benzylamino-3-phenylpropanol with 2,4,6-trimethylbenzenesulfonyl chloride followed by acetylation. Advanced techniques such as asymmetric synthesis and catalytic methods have also been employed to enhance the efficiency and scalability of the production process.

The pharmacokinetic properties of (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate have been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates penetration through cell membranes and blood-brain barrier (BBB), making it suitable for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R,2S)-2-Benzyl-(2,4,6-trimethylphenyl)sulfonylamino-1-phenylpropyl Acetate in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the potential of this compound as a therapeutic agent for various diseases.

In conclusion, (1R,2S)-2-Benzyl-(2,4,6-trimethylphenial)sulfonylamino-1-phenyalpropyal Acetate (CAS No. 240423-74-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new treatments for neurodegenerative diseases and cancer. Ongoing research and clinical trials will further elucidate its therapeutic applications and pave the way for future advancements in drug development.